Cas no 1420795-07-8 (4-Bromo-1H-benzo[d]imidazole-2-carbaldehyde)

• Product Name: 4-Bromo-1H-benzo[d]imidazole-2-carbaldehyde
• CAS No: 1420795-07-8
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 4817120
• Update Time: 2023-08-19

4-Bromo-1H-benzo[d]imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-formyl-1H-benzimidazole
• 4-Bromo-1H-benzo[d]imidazole-2-carbaldehyde

• Inchi： 1S/C8H5BrN2O/c9-5-2-1-3-6-8(5)11-7(4-12)10-6/h1-4H,(H,10,11)
• InChI Key： XNTKPIUMPDYNNP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(C=O)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 2
• Topological Polar Surface Area: 45.8